Cas no 36821-85-9 (2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-)

• Product Name: 2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-
• CAS No: 36821-85-9
• MF: C₁₇H₂₄N₄
• MW: 284.399263381958
• CID: 1479393
• PubChem ID: 13877973
• Update Time: 2025-04-21

2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-
• 5-[(3,4,5-triethylphenyl)methyl]pyrimidine-2,4-diamine
• DTXSID70551716
• CHEMBL57582
• BDBM50405501
• 36821-85-9

• Inchi： 1S/C17H24N4/c1-4-12-7-11(8-13(5-2)15(12)6-3)9-14-10-20-17(19)21-16(14)18/h7-8,10H,4-6,9H2,1-3H3,(H4,18,19,20,21)
• InChI Key： FWGBYLOVKFIONM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1N)CC1C=C(CC)C(CC)=C(CC)C=1

Computed Properties

• Exact Mass: 284.20032
• Monoisotopic Mass: 284.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82